Cas no 913240-22-9 (2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid)

2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid structure
913240-22-9 structure
Product Name:2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid
CAS No:913240-22-9
MF:C10H7Cl2NO2
MW:244.074080705643
CID:2112460
Update Time:2023-08-04

2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-1-methyl-1H-Indole-3-carboxylic acid
    • 2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid
    • Inchi: 1S/C10H7Cl2NO2/c1-13-7-4-5(11)2-3-6(7)8(9(13)12)10(14)15/h2-4H,1H3,(H,14,15)
    • InChI Key: ZHNDLENIDKNXAD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C2C=CC(=CC=2N1C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Topological Polar Surface Area: 42.2
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